Cas no 51860-07-2 ((4-chloro-3-methoxyphenyl)methylhydrazine)
(4-chloro-3-methoxyphenyl)methylhydrazine Chemical and Physical Properties
Names and Identifiers
-
- Hydrazine, [(4-chloro-3-methoxyphenyl)methyl]-
- (4-chloro-3-methoxyphenyl)methylhydrazine
-
- MDL: MFCD30322774
- Inchi: 1S/C8H11ClN2O/c1-12-8-4-6(5-11-10)2-3-7(8)9/h2-4,11H,5,10H2,1H3
- InChI Key: HNSMCIGVJAAADX-UHFFFAOYSA-N
- SMILES: N(CC1=CC=C(Cl)C(OC)=C1)N
(4-chloro-3-methoxyphenyl)methylhydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-289036-0.05g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 0.05g |
$528.0 | 2023-09-06 | ||
| Enamine | EN300-289036-0.1g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 0.1g |
$553.0 | 2023-09-06 | ||
| Enamine | EN300-289036-0.25g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 0.25g |
$579.0 | 2023-09-06 | ||
| Enamine | EN300-289036-0.5g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 0.5g |
$603.0 | 2023-09-06 | ||
| Enamine | EN300-289036-1.0g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-289036-2.5g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 2.5g |
$1230.0 | 2023-09-06 | ||
| Enamine | EN300-289036-5.0g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 5.0g |
$2525.0 | 2023-03-01 | ||
| Enamine | EN300-289036-10.0g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 10.0g |
$3746.0 | 2023-03-01 | ||
| Enamine | EN300-289036-1g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 1g |
$628.0 | 2023-09-06 | ||
| Enamine | EN300-289036-5g |
[(4-chloro-3-methoxyphenyl)methyl]hydrazine |
51860-07-2 | 5g |
$1821.0 | 2023-09-06 |
(4-chloro-3-methoxyphenyl)methylhydrazine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (4-chloro-3-methoxyphenyl)methylhydrazine
Chemical Profile of (4-chloro-3-methoxyphenyl)methylhydrazine (CAS No. 51860-07-2)
(4-chloro-3-methoxyphenyl)methylhydrazine, identified by its Chemical Abstracts Service (CAS) number 51860-07-2, is a significant intermediate in the realm of organic synthesis and pharmaceutical research. This compound, featuring a benzene ring substituted with both chloro and methoxy groups, and an attached methylhydrazine moiety, exhibits unique chemical properties that make it valuable in the development of various bioactive molecules.
The structural configuration of (4-chloro-3-methoxyphenyl)methylhydrazine imparts a balance of reactivity and stability, making it a versatile building block in medicinal chemistry. The presence of the chloro group at the para position relative to the methoxy group enhances electrophilic aromatic substitution reactions, while the methylhydrazine segment provides a nucleophilic site for further functionalization. This dual functionality has been exploited in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities.
Recent advancements in synthetic methodologies have highlighted the utility of (4-chloro-3-methoxyphenyl)methylhydrazine in constructing complex molecular frameworks. For instance, studies have demonstrated its role in the preparation of substituted pyrazoles and triazines, which are pivotal in developing agrochemicals and pharmaceuticals. The compound's ability to undergo cyclization reactions under controlled conditions has opened new avenues for designing molecules with enhanced binding affinities to biological targets.
In the context of drug discovery, (4-chloro-3-methoxyphenyl)methylhydrazine has been incorporated into libraries of compounds screened for therapeutic potential. Its derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways, making it a candidate for further exploration in anti-inflammatory drug development. The compound's structural features also align well with the design principles of kinase inhibitors, which are critical in treating cancers and autoimmune diseases.
The chemical reactivity of (4-chloro-3-methoxyphenyl)methylhydrazine extends to its participation in transition-metal-catalyzed cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, a key step in organic synthesis. For example, palladium-catalyzed Suzuki-Miyaura couplings have been employed to introduce aryl groups at various positions on the benzene ring, leading to novel derivatives with tailored biological properties. Such modifications have been instrumental in optimizing drug-like characteristics such as solubility and metabolic stability.
Moreover, the compound's hydrazine moiety allows for condensation reactions with carbonyl compounds to form hydrazones. These intermediates can be further transformed into imines or oximes, which are prevalent motifs in many bioactive molecules. Recent research has leveraged this transformation to develop new scaffolds with potential applications in antimicrobial and antiviral therapies. The adaptability of (4-chloro-3-methoxyphenyl)methylhydrazine underscores its importance as a synthetic intermediate.
The pharmacological relevance of derivatives derived from (4-chloro-3-methoxyphenyl)methylhydrazine has been further underscored by computational studies predicting their interaction with biological targets. Molecular docking simulations have identified several analogs as high-affinity binders to protein kinases and transcription factors. These findings provide a rational basis for designing next-generation therapeutics with improved efficacy and reduced side effects.
In conclusion, (4-chloro-3-methoxyphenyl)methylhydrazine (CAS No. 51860-07-2) represents a valuable asset in synthetic chemistry and drug discovery. Its unique structural features enable diverse functionalization strategies, making it indispensable for constructing complex bioactive molecules. As research continues to uncover new applications for this compound and its derivatives, its significance in pharmaceutical development is poised to grow further.
51860-07-2 ((4-chloro-3-methoxyphenyl)methylhydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)